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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing the MRV-03 series
of modular relief valves in a remote pressure control setup for various research, development,
and drug discovery applications.

MRV-03 Valve Specifications

The MRV-03 is a series of modular relief valves designed to limit the pressure in a hydraulic
circuit to a predetermined maximum.[1] These valves are commonly used to protect hydraulic
systems from over-pressurization.[2] The following table summarizes the key quantitative data
for the MRV-03 valve, compiled from various manufacturers.
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Parameter Specification Source(s)
Valve Size 3/8" (D03, NG6, CETOP 3) [3][4][5]
Maximum Pressure Up to 4500 PSI (315 bar) [1][41[6]
Rated Flow Up to 80 L/min (21.13 GPM) [31[4]

Multiple ranges available, e.g.,
Pressure Adjustment Ranges 8Fokgrem=2-16210 kg/cm 2, [3]
20~350 kg/cm 2

P (P port relief), A (A port

Action Form relief), B (B port relief), W (A & [1][7]
B port relief)
Adjustment Options Hexagonal screw or hand knob  [4]

] Casting iron for strength and
Body Material N [4]
durability

Internal Components Hardened steel for a longer life  [4]

Conceptual Remote Pressure Control Setup

A remote pressure control setup allows for the precise and automated regulation of pressure in
a fluidic system from a distance. This is particularly useful in applications requiring sterile
environments, high pressures, or long-term, stable conditions.[3][8] The MRV-03 valve can be
integrated into such a system to provide a robust and reliable pressure-limiting mechanism.

A typical setup consists of a pressure source, a pressure controller, pressure sensors, the
experimental chamber or microfluidic device, and control software. The MRV-03 valve is placed
in-line to divert excess flow and maintain the desired pressure.
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Figure 1: Conceptual diagram of a remote pressure control setup incorporating an MRV-03
valve.

Experimental Protocols

Here are detailed protocols for key experiments where a remote pressure control setup with an
MRV-03 valve can be beneficial.

Automated Perfusion for Long-Term Cell Culture

This protocol describes the use of a remote pressure-controlled perfusion system to maintain a
stable microenvironment for long-term cell cultures, crucial for applications like organ-on-a-chip

and tissue engineering.[1][8]
Methodology:
e System Assembly:

o Assemble the perfusion system as shown in Figure 1. The "Experimental Device" will be a
cell culture chamber or a microfluidic chip.
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o Connect the MRV-03 valve on a bypass line from the inlet of the cell culture chamber to a
waste container. Set the valve to the maximum allowable pressure for your cell culture
device to prevent over-pressurization.

o Sterilize all components of the fluidic path that will come into contact with the cell culture
medium.

o Cell Seeding:

o Prime the microfluidic device or culture chamber with a pre-warmed culture medium.

o Seed the cells into the device according to your specific experimental protocol.

o Allow the cells to adhere and stabilize for a predetermined period under static conditions.
e Initiating Perfusion:

o Using the control software, set the desired inlet pressure for the perfusion. This will
typically be a low pressure to generate a gentle flow and corresponding shear stress on
the cells.

o Start the pressure controller to initiate the flow of fresh medium through the device.

o The pressure sensors will provide real-time feedback to the controller, which will adjust the
solenoid valve to maintain the set pressure.[7]

e Long-Term Culture and Monitoring:
o Continuously monitor the pressure and flow rate throughout the experiment.

o The MRV-03 valve will automatically divert flow if the pressure exceeds the set safety limit,
protecting the cells and the device.

o Periodically collect samples from the outlet for analysis of metabolites and cell health
markers.
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Figure 2: Experimental workflow for automated cell culture perfusion.
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High-Precision Drug Delivery System

This protocol outlines the use of a remote pressure control system for the precise and
repeatable delivery of therapeutic agents. This is critical in drug development for testing dosage
and release profiles.[9][10]

Methodology:
o System Preparation:

o Configure the remote pressure control setup (Figure 1), with the "Experimental Device"
being the target delivery site (e.g., a micro-catheter or a simulated tissue model).

o The drug reservoir is connected to the pressure source.

o Set the MRV-03 valve to a pressure slightly above the maximum intended delivery
pressure to act as a safety relief.

e Drug Formulation Loading:
o Fill the drug reservoir with the desired formulation.
o Prime the system to remove any air bubbles.

» Delivery Protocol Programming:

o In the control software, program the desired pressure profile for drug delivery. This can be
a constant pressure for continuous delivery or a pulsatile profile for on-demand release.[5]

o The software will control the solenoid valve to achieve the programmed pressure at the
delivery point, based on feedback from the pressure sensors.[7]

o Execution and Data Logging:
o Initiate the delivery sequence.

o The system will automatically maintain the programmed pressure profile.
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o Continuously log the pressure and flow rate data to ensure accurate and repeatable

delivery.

o The MRV-03 valve provides a layer of safety, preventing accidental over-pressurization of

the system.
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Figure 3: Workflow for a high-precision drug delivery experiment.
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Bioreactor Pressure Regulation

This protocol describes how to maintain a stable and controlled pressure environment within a
bioreactor, which is essential for optimizing cell growth and product yield.[11][12]

Methodology:

» Bioreactor Setup:

o

Prepare and sterilize the bioreactor according to the manufacturer's instructions.[13]

[¢]

Connect the gas inlet of the bioreactor to the remote pressure control system.

[¢]

Install a sterile pressure sensor in the headspace of the bioreactor.

Connect the MRV-03 valve to a vent line from the bioreactor headspace to act as a

[e]

mechanical safety relief.
e Culture Inoculation and Initiation:
o Inoculate the bioreactor with the cell culture.
o Begin agitation and temperature control.
e Remote Pressure Control:

o Set the desired headspace pressure in the control software. A slight positive pressure is
often maintained to prevent contamination.

o The pressure controller will regulate the flow of gas into the bioreactor to maintain the set
pressure based on feedback from the pressure sensor.

e Process Monitoring and Safety:
o Continuously monitor the bioreactor pressure throughout the culture period.

o The control system will automatically adjust gas flow to compensate for changes in
pressure due to cellular metabolism or gas consumption.
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o In the event of a control system failure or a sudden pressure increase (e.g., due to a
blocked outlet filter), the MRV-03 valve will open to vent the excess pressure, protecting
the integrity of the bioreactor.[11]
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Figure 4: Logical flow for bioreactor pressure regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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